Cas no 1707379-49-4 (3-(1-tert-Butyl-1H-pyrrol-2-yl)-propionic acid)

• Product Name: 3-(1-tert-Butyl-1H-pyrrol-2-yl)-propionic acid
• CAS No: 1707379-49-4
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 5181402
• Update Time: 2026-03-05

3-(1-tert-Butyl-1H-pyrrol-2-yl)-propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-tert-Butyl-1H-pyrrol-2-yl)-propionic acid

• Inchi： 1S/C11H17NO2/c1-11(2,3)12-8-4-5-9(12)6-7-10(13)14/h4-5,8H,6-7H2,1-3H3,(H,13,14)
• InChI Key： XYLGUNYOVFSACA-UHFFFAOYSA-N
• SMILES： N1(C(C)(C)C)C=CC=C1CCC(O)=O

Additional information on 3-(1-tert-Butyl-1H-pyrrol-2-yl)-propionic acid

Comprehensive Guide to 3-(1-tert-Butyl-1H-pyrrol-2-yl)-propionic acid (CAS No. 1707379-49-4): Properties, Applications, and Market Insights

3-(1-tert-Butyl-1H-pyrrol-2-yl)-propionic acid (CAS No. 1707379-49-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This tert-butyl-substituted pyrrole derivative exhibits unique structural features, making it valuable for drug discovery and material science applications. With the growing demand for novel heterocyclic compounds in medicinal chemistry, this molecule has become a subject of increasing scientific and industrial interest.

The molecular structure of 3-(1-tert-Butyl-1H-pyrrol-2-yl)-propionic acid combines a pyrrole ring system with a propionic acid side chain and a tert-butyl protecting group. This configuration offers excellent stability while maintaining reactivity for further chemical modifications. Researchers particularly value its hydrogen bonding capacity and moderate lipophilicity, which are crucial properties for biological activity. The compound typically appears as a white to off-white crystalline powder with good solubility in common organic solvents like DMSO, methanol, and dichloromethane.

In pharmaceutical applications, 3-(1-tert-Butyl-1H-pyrrol-2-yl)-propionic acid serves as a versatile building block for drug development. Its structure makes it particularly useful in creating small molecule inhibitors and enzyme modulators. Recent studies have explored its potential in developing treatments for inflammatory conditions and metabolic disorders, aligning with current research trends in personalized medicine and targeted therapies. The compound's bioisosteric properties allow it to mimic various natural metabolites, enhancing its utility in medicinal chemistry.

The agrochemical industry has shown growing interest in pyrrole derivatives like 3-(1-tert-Butyl-1H-pyrrol-2-yl)-propionic acid for developing new crop protection agents. With increasing global focus on sustainable agriculture and reduced environmental impact, researchers are investigating this compound's potential as a precursor for biodegradable pesticides or plant growth regulators. Its structural features may contribute to novel modes of action against resistant pest strains, addressing current challenges in agricultural productivity.

From a synthetic chemistry perspective, 3-(1-tert-Butyl-1H-pyrrol-2-yl)-propionic acid offers several advantages. The tert-butyl group provides steric protection during reactions, while the carboxylic acid functionality allows for straightforward derivatization. Common synthetic routes involve pyrrole ring formation followed by side chain introduction and protective group installation. Recent advances in green chemistry have led to improved synthetic protocols with better yields and reduced environmental impact, responding to the industry's push for sustainable synthesis methods.

The global market for specialized heterocyclic compounds like 3-(1-tert-Butyl-1H-pyrrol-2-yl)-propionic acid is experiencing steady growth, driven by expanding pharmaceutical R&D and agricultural innovation. Market analysts note particular demand from contract research organizations and academic institutions engaged in drug discovery programs. With the compound's CAS No. 1707379-49-4 becoming more frequently cited in patent applications and scientific literature, its commercial significance continues to rise. Current pricing trends reflect its status as a high-value research chemical with specialized applications.

Quality control and analytical characterization of 3-(1-tert-Butyl-1H-pyrrol-2-yl)-propionic acid typically involve techniques such as HPLC purity analysis, mass spectrometry, and NMR spectroscopy. The compound's stability profile recommends storage under inert atmosphere at low temperatures, with particular attention to preventing moisture absorption and thermal degradation. These handling considerations are especially important for researchers working with sensitive organic compounds in advanced applications.

Future research directions for 3-(1-tert-Butyl-1H-pyrrol-2-yl)-propionic acid may explore its potential in bioconjugation chemistry and drug delivery systems, areas of significant current interest in pharmaceutical development. The compound's structural features suggest possible applications in developing targeted prodrugs or biocompatible materials, aligning with trends in precision medicine and biomaterials engineering. As synthetic methodologies continue to advance, we may see expanded use of this versatile building block in cutting-edge chemical research.

For researchers and procurement specialists seeking high-purity 3-(1-tert-Butyl-1H-pyrrol-2-yl)-propionic acid (CAS No. 1707379-49-4), it's essential to verify supplier credentials and request comprehensive certificates of analysis. The compound's specialized nature demands attention to batch-to-batch consistency and documentation quality, particularly for applications in regulated industries. Current market availability suggests lead times may vary depending on purity requirements and quantity needs, reflecting the compound's status as a specialty research chemical rather than a bulk commodity.